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Compound of Interest

Compound Name:
(1S)-1-(3,4-

dimethoxyphenyl)ethanol

CAS No.: 183072-05-1

Cat. No.: B6319591

Get Quote

As a Senior Application Scientist, I recognize that laboratory safety and logistical planning are

as critical as the experimental yield itself. (1S)-1-(3,4-dimethoxyphenyl)ethanol is a chiral

benzyl alcohol derivative frequently utilized in drug development and asymmetric synthesis.

Because it is a synthetic aromatic compound, its disposal must be meticulously managed to

maintain environmental compliance and laboratory safety.

This guide provides a self-validating system for the operational handling and disposal of (1S)-1-
(3,4-dimethoxyphenyl)ethanol, ensuring that your laboratory remains fully compliant with

federal regulations.

Physicochemical Profiling & Hazard Causality
To design a proper disposal workflow, we must first analyze the compound's physical and

chemical properties. These metrics dictate its regulatory classification and the causality behind

our disposal choices.

Quantitative Data Summary
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Property Value Operational Implication

CAS Number 5653-65-6 (Racemate)
Identifier for waste profiling

and EHS inventory [2].

Molecular Weight 182.22 g/mol
High carbon content; requires

incineration [4].

Physical State Solid (MP: 34.0–38.0 °C)

Can melt near body

temperature; handle with

gloves [2].

Flash Point 126 °C
Non-RCRA ignitable (D001

threshold is <60 °C) [2].

Storage Temp 0–10 °C (Refrigerated)
Keep away from heat to

prevent degradation [2].

Regulatory Causality: Under the Environmental Protection Agency (EPA) Resource

Conservation and Recovery Act (RCRA), waste generators are strictly responsible for chemical

management from "cradle to grave" [1]. Because the flash point of (1S)-1-(3,4-
dimethoxyphenyl)ethanol is 126 °C, it does not meet the RCRA definition of an ignitable

hazardous waste (D001). However, as a synthetic aromatic organic compound, it poses a risk

of aquatic toxicity and cannot be disposed of in regular trash or municipal sewer systems [3]. It

must be segregated as hazardous organic waste and collected by a licensed waste broker.

Experimental Protocols: Step-by-Step Disposal
Workflows
The following methodologies provide field-proven, step-by-step instructions for managing

various waste streams containing (1S)-1-(3,4-dimethoxyphenyl)ethanol.

Protocol A: Solid Waste Disposal (Neat Compound &
Contaminated Consumables)
Applicability: Expired reagents, spilled powder, contaminated weighing paper, and gloves.
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Collection: Gather all solid waste containing the compound. Do not mix with reactive

chemicals (e.g., strong oxidizers).

Containment: Place the waste into a heavy-duty, transparent polyethylene bag.

Secondary Containment: Double-bag the waste to prevent accidental puncture and seal it

tightly using a zip-tie or heavy tape.

Labeling: Attach a standard EHS Hazardous Waste tag. Fill out the tag completely, listing "1-

(3,4-dimethoxyphenyl)ethanol" and the estimated mass. Do not use abbreviations, as this

violates the Hazard Communication Standard.

Storage: Store the sealed bag in a designated solid hazardous waste bin (often a white or

yellow drum) pending EHS pickup.

Protocol B: Liquid Waste Segregation (Reaction
Mixtures & Extracts)
Applicability: Post-reaction mixtures, chromatography fractions, and liquid-liquid extraction

layers.

Solvent Identification: Determine the primary solvent carrying the (1S)-1-(3,4-
dimethoxyphenyl)ethanol.

Segregation:

Halogenated Waste: If the compound is dissolved in dichloromethane (DCM), chloroform,

or any halogenated solvent, pour the mixture into the designated Halogenated Organic

Waste carboy (typically a red-labeled container).

Non-Halogenated Waste: If dissolved in ethyl acetate, methanol, ethanol, or hexanes, pour

it into the Non-Halogenated Organic Waste carboy (typically a blue-labeled container).

Volume Management: Never fill waste carboys beyond 90% capacity to allow for vapor

expansion and prevent pressure buildup.
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Documentation: Update the waste log attached to the carboy with the exact volume and full

chemical name.

Protocol C: Empty Container Decontamination (Triple-
Rinse Methodology)
Applicability: Empty glass or plastic reagent bottles that originally contained the chemical.

First Rinse: Add a small volume of a compatible solvent (e.g., ethanol or acetone) to the

empty container (approx. 10% of the container's volume). Cap and swirl vigorously to

dissolve any residual solid.

Disposal of First Rinse: Pour the rinsate into the Non-Halogenated Organic Waste carboy.

Second and Third Rinses: Repeat the solvent rinse two more times, disposing of the rinsate

in the same waste carboy.

Defacing: Once triple-rinsed, deface the original chemical label with a thick permanent

marker to indicate the bottle is clean.

Final Disposal: The clean, defaced bottle can now be disposed of in the standard laboratory

glass recycling or trash, depending on local EHS policies.

Spill Response & Immediate Safety Plan
In the event of an accidental release, immediate action is required to prevent environmental

contamination and personnel exposure.

Isolate the Area: Restrict access to the spill zone.

PPE Verification: Ensure personnel are wearing nitrile gloves, a lab coat, and safety goggles.

Containment: If the material is solid, gently sweep it up using a dedicated dustpan and

brush, avoiding dust generation. If it has melted or is in solution, absorb the liquid using inert

absorbent pads or vermiculite.

Disposal: Place all recovered material and contaminated absorbent into a hazardous waste

bag as detailed in Protocol A.
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Surface Decontamination: Wipe the spill area with a paper towel soaked in ethanol to

remove any residual compound, and dispose of the towel as solid hazardous waste.

Visual Workflow: Disposal Decision Matrix
To streamline laboratory operations, follow this decision tree for routing (1S)-1-(3,4-
dimethoxyphenyl)ethanol waste.

Waste Generation:
(1S)-1-(3,4-dimethoxyphenyl)ethanol
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Disposal decision matrix for (1S)-1-(3,4-dimethoxyphenyl)ethanol waste streams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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